Cas no 2172484-43-2 (methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate)

• Product Name: methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate
• CAS No: 2172484-43-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5772278
• PubChem ID: 165597721
• Update Time: 2025-06-14

methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172484-43-2
• EN300-1623552
• methyl 3-amino-8-(propan-2-yl)-1-oxaspiro[4.5]decane-4-carboxylate
• methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate

• Inchi： 1S/C14H25NO3/c1-9(2)10-4-6-14(7-5-10)12(13(16)17-3)11(15)8-18-14/h9-12H,4-8,15H2,1-3H3
• InChI Key： HCHSHBLKXACZRB-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C21CCC(C(C)C)CC2)N

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate

Exploring the Properties and Applications of Methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate (CAS No. 2172484-43-2)

In the realm of organic chemistry and pharmaceutical research, methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate (CAS No. 2172484-43-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic framework and ester functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its role in drug discovery, agrochemical development, and material science.

The spirocyclic structure of this compound is particularly noteworthy. Spiro compounds, which feature two rings sharing a single atom, are known for their conformational rigidity and three-dimensional complexity. These properties make them valuable in designing molecules with enhanced binding affinity and selectivity, a topic frequently searched by chemists exploring new drug scaffolds. The presence of the amino group and ester moiety further expands its utility, enabling diverse chemical modifications for tailored applications.

Recent trends in green chemistry and sustainable synthesis have also brought methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate into the spotlight. As the demand for eco-friendly synthetic routes grows, this compound's potential as a building block for biodegradable materials or catalysts is being explored. Online discussions often highlight its compatibility with microwave-assisted synthesis and flow chemistry, techniques that reduce energy consumption and waste generation.

From a pharmacological perspective, the amino-spirocyclic motif is frequently associated with central nervous system (CNS) activity. While specific therapeutic applications of this compound are still under investigation, its structural analogs have shown promise in targeting neurodegenerative diseases and mood disorders. These areas align with trending searches related to mental health therapeutics and brain-targeted drug delivery, making the compound a subject of interdisciplinary interest.

In agrochemical research, the propan-2-yl (isopropyl) group in methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate suggests potential lipophilicity, a property critical for pesticide formulation. This aligns with current industry focus on low-toxicity crop protection agents, a hot topic in agricultural forums. The compound's stability under varying pH conditions, often queried in chemical stability databases, further supports its suitability for field applications.

Analytical chemists have developed keen interest in the spectroscopic characterization of this spirocyclic compound. Frequently searched techniques like NMR spectroscopy and mass spectrometry are essential for verifying its purity and structure, particularly given the challenges posed by its stereochemical complexity. The compound's chromatographic behavior is also a subject of method development studies, as reflected in chromatography-focused online communities.

The growing field of computational chemistry has contributed to understanding this molecule's conformational dynamics and electronic properties. Molecular modeling searches often include terms like spirocyclic DFT calculations and docking studies, indicating the compound's relevance in in silico drug design. Such computational approaches help predict its interactions with biological targets, reducing experimental costs in early-stage research.

Industrial applications of methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate extend to specialty chemicals and flavor/fragrance intermediates. Its structural features may contribute to unique olfactory properties, a niche but growing area in perfumery chemistry. The compound's potential as a precursor for chiral auxiliaries is another avenue being explored, particularly in asymmetric synthesis queries from organic chemists.

Safety and handling considerations for this compound frequently appear in laboratory safety forums. While not classified as hazardous under standard protocols, proper storage conditions (often searched as chemical storage best practices) are emphasized due to its amino-ester functionality. The compound's solubility profile in various organic solvents is another practical aspect commonly discussed in chemical compatibility threads.

Looking ahead, the scientific community anticipates expanded applications of methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate in materials science. Its potential incorporation into polymeric networks or as a cross-linking agent aligns with searches for advanced material precursors. The compound's thermal stability, a subject of thermal analysis inquiries, will likely determine its suitability for high-performance material applications.

In conclusion, methyl 3-amino-8-(propan-2-yl)-1-oxaspiro4.5decane-4-carboxylate (CAS No. 2172484-43-2) represents a fascinating case study in multifunctional organic chemistry. From drug discovery to sustainable chemistry applications, its diverse potential continues to inspire research across multiple disciplines. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will undoubtedly remain at the forefront of innovative chemical research.